Finasteride Impurity A

• CAS No.: 98319-24-5
• Product Name: Finasteride Impurity A
• Molecular Formula: C23H38N2O2
• Molecular Weight: 374.6 g/mol
• IUPAC Name: (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline-1-carboxamide
• Standard InChI: InChI=1S/C23H38N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h14-18H,6-13H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1
• Standard InChIKey: ZOIUUCNFVDJSJK-WSBQPABSSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)NC(C)(C)C)CC[C@@H]4[C@@]3(CCC(=O)N4)C
• SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(CCC(=O)N4)C
• Canonical SMILES: CC12CCC3C(C1CCC2C(=O)NC(C)(C)C)CCC4C3(CCC(=O)N4)C
• Appearance: White Solid
• Melting Point: >259 °C
• Description: The reduced product of Finasteride. Finasteride is a 4-azasteroid analog of testosterone that competitively blocks type II 5α-reductase activity with 100-fold greater affinity than for the type I enzyme.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Dihydro Finasteride; (5α,17β)-N-(1,1-Dimethylethyl)-3-oxo-4-azaandrostane-17-carboxamide
• PubChem Compound: 9864387
• Last Modified: Nov 12 2021